Cas no 500711-59-1 (1H-Indole-2,3-dione, 5-butyl-, 3-oxime)

• Product Name: 1H-Indole-2,3-dione, 5-butyl-, 3-oxime
• CAS No: 500711-59-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1550162
• Update Time: 2024-08-24

1H-Indole-2,3-dione, 5-butyl-, 3-oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 5-butyl-, 3-oxime

• Inchi： 1S/C12H14N2O2/c1-2-3-4-8-5-6-10-9(7-8)11(14-16)12(15)13-10/h5-7,16H,2-4H2,1H3,(H,13,14,15)
• InChI Key： JMJZLGJATZSRKN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CCCC)C=C2)C(=NO)C1=O

Computed Properties

• Exact Mass: 218.10562

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• PSA: 61.69
• pka: 8.71±0.20(Predicted)